Cas no 6284-79-3 (3,4-Dichlorobenzophenone)
3,4-Dichlorobenzophenone is a chlorinated aromatic ketone widely used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichlorinated structure enhances reactivity, making it valuable for cross-coupling reactions and as a precursor for more complex molecules. The compound exhibits high thermal stability and solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its well-defined crystalline form ensures consistent purity, which is critical for precise chemical processes. Due to its robust chemical properties, 3,4-Dichlorobenzophenone is favored in research and industrial settings where reliable performance and reproducibility are essential.
3,4-Dichlorobenzophenone structure
Product Name:3,4-Dichlorobenzophenone
CAS No:6284-79-3
MF:C13H8Cl2O
MW:251.108021736145
MDL:MFCD00000552
CID:46572
PubChem ID:87559572
Update Time:2025-11-05
3,4-Dichlorobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- (3,4-Dichlorophenyl)(phenyl)methanone
- bis(4-chlorophenyl) ketone
- 3,4-Dichlorobenzophenone
- 3,4-Dichlor-benzophenon
- 3,4-dichloro-benzophenone
- 3,4-Dichlorophenyl phenyl ketone
- 3,4-DiChlororobenzo phenone
- Phenyl 3,4-dichlorophenyl ketone
- (3,4-Dichlorophenyl)phenyl-methanone
- Benzophenone, 3,4-dichloro-
- Methanone, (3,4-dichlorophenyl)phenyl-
- LLUPHTAYNHAVQT-UHFFFAOYSA-N
- NSC5249
- PubChem7488
- Benzophenone,4-dichloro-
- Methanone,4-dichlorophenyl)phenyl-
- SBB058027
- (3,4-dichlorophenyl)-phenylmethanone
- (3,4-Dichlorophenyl)ph
- Benzophenone, 3,4-dichloro- (6CI,8CI); (3,4-Dichlorophenyl)phenylmethanone; (3,4-Dichlorophenyl)(phenyl)methanone; 3,4-Dichlorophenyl phenyl ketone; NSC 5249; Phenyl 3,4-dichlorophenyl ketone
- FT-0614233
- 6284-79-3
- NSC-5249
- AMY32028
- AKOS009156379
- CS-0171247
- UNII-A8X2V9A7UW
- NS00035193
- DTXSID90212014
- PS-11162
- A8X2V9A7UW
- SCHEMBL333237
- 3,4-Dichlorobenzophenone, AldrichCPR
- MFCD00000552
- A834037
- EINECS 228-509-5
- W-104952
- D3574
- NSC 5249
- (3,4-Dichlorophenyl)(phenyl)methanone #
- DTXCID90134505
- DB-054303
-
- MDL： MFCD00000552
- Inchi： 1S/C13H8Cl2O/c14-11-7-6-10(8-12(11)15)13(16)9-4-2-1-3-5-9/h1-8H
- InChI Key： LLUPHTAYNHAVQT-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=CC=1)=O)Cl
- BRN： 2105069
Computed Properties
- Exact Mass: 249.99500
- Monoisotopic Mass: 249.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.2472 (rough estimate)
- Melting Point: 101.0 to 105.0 deg-C
- Boiling Point: 356.37°C (rough estimate)
- Flash Point: 156.2 °C
- Refractive Index: 1.5555 (estimate)
- PSA: 17.07000
- LogP: 4.22440
- Solubility: Not determined
3,4-Dichlorobenzophenone Security Information
- Hazard Category Code： R36/37/38
- Safety Instruction： S37/39-S26-S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
- Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
3,4-Dichlorobenzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3,4-Dichlorobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110992-500g |
(3,4-Dichlorophenyl)(phenyl)methanone |
6284-79-3 | 95% | 500g |
$424.71 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154652-25G |
3,4-Dichlorobenzophenone |
6284-79-3 | >98.0%(GC) | 25g |
¥210.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154652-5g |
3,4-Dichlorobenzophenone |
6284-79-3 | >98.0%(GC) | 5g |
¥87.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154652-100g |
3,4-Dichlorobenzophenone |
6284-79-3 | >98.0%(GC) | 100g |
¥789.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D154652-500g |
3,4-Dichlorobenzophenone |
6284-79-3 | >98.0%(GC) | 500g |
¥3343.90 | 2023-09-03 | |
| abcr | AB133457-250 g |
3,4-Dichlorobenzophenone; . |
6284-79-3 | 250 g |
€444.20 | 2023-07-20 | ||
| TRC | D431965-1g |
3,4-Dichlorobenzophenone |
6284-79-3 | 1g |
$ 52.00 | 2023-09-07 | ||
| TRC | D431965-5g |
3,4-Dichlorobenzophenone |
6284-79-3 | 5g |
$ 138.00 | 2023-09-07 | ||
| Apollo Scientific | OR70083-25g |
3,4-Dichlorobenzophenone |
6284-79-3 | 25g |
£22.00 | 2025-02-20 | ||
| Apollo Scientific | OR70083-100g |
3,4-Dichlorobenzophenone |
6284-79-3 | 100g |
£60.00 | 2025-02-20 |
3,4-Dichlorobenzophenone Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6284-79-3)3,4-Dichlorobenzophenone
Order Number:sfd11161
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6284-79-3)3,4-Dichlorobenzophenone
Order Number:A834037
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:36
Price ($):394.0
Email:sales@amadischem.com
3,4-Dichlorobenzophenone Related Literature
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1. Conformational analysis. Part 12. A theoretical and lanthanide-induced shift (LIS) investigation of the conformation of benzophenone and 3,4′-dichlorobenzophenoneRaymond J. Abraham,Ian S. Haworth J. Chem. Soc. Perkin Trans. 2 1988 1429
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2. The Friedel-Crafts acylation of aromatic halogen derivatives. Part IV. The benzoylation of o-, m- and p-dichlorobenzenesP. A. Goodman,P. H. Gore J. Chem. Soc. C 1968 2452
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3. Index pages
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Lee T. Boulton,Ian C. Lennon,Raymond McCague Org. Biomol. Chem. 2003 1 1094
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5. The Friedel-Crafts acylation of aromatic halogen derivatives. Part III. The benzoylation of chlorobenzeneP. A. Goodman,P. H. Gore J. Chem. Soc. C 1968 966
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